[3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• IUPAC Name: [3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• InChI: InChI=1S/C11H11F3N2/c12-7-2-1-6(8(13)9(7)14)10-3-11(4-10,5-10)16-15/h1-2,16H,3-5,15H2
• InChI Key: AXEBEDOJJZESMR-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)NN)C3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C11H11F3N2
• Molecular Weight: 228.21 g/mol

Description

[3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, also known as TFPBPH, is a compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a valuable tool for exploring the mechanisms of various biological processes.

Mechanism of Action

[3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine acts as a ligand for certain receptor subtypes, binding selectively to these receptors and modulating their activity. The exact mechanism of action of [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine is still being studied, but it is thought to involve the modulation of neurotransmitter release and/or the activation of intracellular signaling pathways.
Biochemical and Physiological Effects:
[3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been found to exhibit various biochemical and physiological effects, including the modulation of neurotransmitter release, the activation of intracellular signaling pathways, and the regulation of gene expression. These effects make [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine a valuable tool for exploring the mechanisms of various biological processes.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine in lab experiments is its selective binding to certain receptor subtypes, allowing for the study of these receptors in isolation. However, one limitation is the potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for the study of [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, including the exploration of its effects on different receptor subtypes, the development of more selective ligands based on [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine, and the investigation of its potential therapeutic applications in various disease states. Additionally, the use of [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine in combination with other compounds or techniques could lead to new insights into the mechanisms of various biological processes.

Synthesis Methods

The synthesis of [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine involves the reaction of 2,3,4-trifluorophenylacetic acid with bicyclo[1.1.1]pentan-1-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with hydrazine hydrate to yield [3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine.

Scientific Research Applications

[3-(2,3,4-Trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine has been used in various scientific research applications, including the study of neurotransmitter systems, receptor-ligand interactions, and the mechanisms of drug action. This compound has been found to exhibit selective binding to certain receptor subtypes, making it a valuable tool for exploring the functions of these receptors in biological systems.